Cas no 2680704-89-4 (benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate)

• Product Name: benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate
• CAS No: 2680704-89-4
• MF: C₁₃H₁₀BrClN₂O₂
• MW: 341.587701320648
• CID: 5622296
• PubChem ID: 165926647
• Update Time: 2025-06-09

benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate
• 2680704-89-4
• EN300-28297286

• Inchi： 1S/C13H10BrClN2O2/c14-10-6-16-7-11(12(10)15)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： YEDNFXIYLWTGAC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.96142g/mol
• Monoisotopic Mass: 339.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate

Comprehensive Overview of Benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate (CAS No. 2680704-89-4)

Benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate (CAS No. 2680704-89-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both bromine and chlorine substituents, enhances its reactivity and makes it a valuable building block in medicinal chemistry.

In recent years, the demand for pyridine derivatives like benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications in designing kinase inhibitors and antiviral agents, which are hot topics in the pharmaceutical industry. The compound's ability to act as a scaffold for heterocyclic compounds aligns with the growing trend of targeting specific enzymes and receptors in precision medicine.

From a synthetic chemistry perspective, benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecular architectures, which are essential in developing next-generation therapeutics. The compound's carbamate group also provides stability, making it suitable for multi-step synthetic routes.

The agrochemical sector has also explored the potential of benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate as a precursor for crop protection agents. With the increasing global focus on sustainable agriculture, researchers are investigating its derivatives for their efficacy against pests and pathogens. This aligns with the broader industry shift toward green chemistry and environmentally friendly solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for its application in high-value research. The compound's CAS No. 2680704-89-4 serves as a unique identifier, facilitating its procurement and regulatory compliance.

In the context of AI-driven drug discovery, benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate has been featured in computational studies aimed at predicting its binding affinity to biological targets. This reflects the growing intersection of cheminformatics and experimental chemistry, a trend that is reshaping modern research methodologies.

For researchers and manufacturers, sourcing high-quality benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate is essential. The compound's stability under various storage conditions and compatibility with common solvents make it a practical choice for laboratory use. Additionally, its patent landscape and intellectual property considerations are often discussed in industry forums, highlighting its commercial relevance.

In summary, benzyl N-(5-bromo-4-chloropyridin-3-yl)carbamate (CAS No. 2680704-89-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile position it as a key player in advancing scientific innovation. As research continues to evolve, this compound is likely to remain at the forefront of cutting-edge developments in organic synthesis and drug design.